1-{2-[(4-Methylphenyl)amino]-2-oxoethyl}piperidine-4-carboxylic acid hydrochloride

• IUPAC Name: 1-[2-(4-methylanilino)-2-oxoethyl]piperidine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C15H20N2O3.ClH/c1-11-2-4-13(5-3-11)16-14(18)10-17-8-6-12(7-9-17)15(19)20;/h2-5,12H,6-10H2,1H3,(H,16,18)(H,19,20);1H
• InChI Key: DMWQEIVEONHJGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)O.Cl
• Molecular Formula: C15H21ClN2O3
• Molecular Weight: 312.79 g/mol

Description

This compound is a derivative of piperidine, which is a common structure in many pharmaceuticals. The presence of the carboxylic acid group suggests it could act as a weak acid. The compound also contains an amine group, which could potentially form salts or participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the piperidine ring, the introduction of the carboxylic acid group, and the attachment of the 4-methylphenylamino-2-oxoethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the six-membered piperidine ring, the carboxylic acid group, and the 4-methylphenylamino-2-oxoethyl group.

Chemical Reactions Analysis

As a derivative of piperidine, this compound could potentially participate in a variety of chemical reactions. The carboxylic acid group could undergo reactions such as esterification or amide formation. The amine group could participate in reactions such as alkylation or acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence of polar groups (such as the carboxylic acid), the overall size and shape of the molecule, and the presence of aromatic rings.

Scientific Research Applications

Synthesis and Medicinal Chemistry

1-Benzyloxycarbonyl-4-piperidone and related compounds are synthesized in various medicinal chemistry processes, employing methodologies such as palladium-catalyzed CH functionalization, Buchwald's, and Hartwig's methodology, signifying the relevance in medicinal chemistry synthesis (J. Magano, E. Kiser, Russell James Shine, Michael H. Chen, 2014).

Anticancer Applications

Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids synthesized sequentially were evaluated as anticancer agents, with certain derivatives displaying strong anticancer activity, suggesting potential therapeutic applications (A. Rehman et al., 2018).

Antibacterial and Antifungal Agents

Novel 2, 5-disubstituted tetrazole derivatives synthesized from 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)piperidine-4-carboxylic acid showed better activity against selected pathogenic strains, coupled with in silico molecular docking studies, pointing towards their antibacterial and anti-TB applications (G.V. Megha, Y. Bodke, H. Shanavaz, 2023).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, which could potentially be the targets of this compound .

Mode of Action

It’s known that similar compounds can interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been found to influence various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Result of Action

Related compounds have been found to exhibit various biological activities, suggesting that this compound may also have diverse molecular and cellular effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These properties are typically determined through laboratory testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its safety profile, and investigation of its potential uses.